Cas no 36719-71-8 (Pyrrolidine,1-(2-phenyldiazenyl)-)

Pyrrolidine,1-(2-phenyldiazenyl)- structure
36719-71-8 structure
Product Name:Pyrrolidine,1-(2-phenyldiazenyl)-
CAS No:36719-71-8
MF:C10H13N3
MW:175.230321645737
CID:323348
PubChem ID:239207
Update Time:2025-04-19

Pyrrolidine,1-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine,1-(2-phenyldiazenyl)-
    • phenyl(pyrrolidin-1-yl)diazene
    • 1-(phenyldiazenyl)pyrrolidine
    • 1-[(e)-phenyldiazenyl]pyrrolidine
    • 1-phenyl-2-(pyrrolidin-1-yl)diazene
    • 1-phenyl-3,3-tetramethylenetriazene
    • 1-Phenyldiazeno-pyrrolidin
    • 1-phenyldiazeno-pyrrolidine
    • AC1L62NL
    • AC1Q4TGS
    • CHEMBL584804
    • N-(Phenylazo)pyrrolidine
    • N-phenylazo-pyrrolidine
    • NSC44084
    • SureCN6093250
    • SureCN6093254
    • DTXSID60286181
    • (E)-1-(phenyldiazenyl)pyrrolidine
    • (E)-phenyl(pyrrolidin-1-yl)diazene
    • NSC-44084
    • SCHEMBL6093250
    • 36719-71-8
    • Inchi: 1S/C10H13N3/c1-2-6-10(7-3-1)11-12-13-8-4-5-9-13/h1-3,6-7H,4-5,8-9H2/b12-11+
    • InChI Key: DRVHPVUGSNNFAR-VAWYXSNFSA-N
    • SMILES: N1(CCCC1)/N=N/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 175.11109
  • Monoisotopic Mass: 175.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 28Ų

Experimental Properties

  • Density: 1.11
  • Boiling Point: 262°Cat760mmHg
  • Flash Point: 112.3°C
  • Refractive Index: 1.599
  • PSA: 27.96
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